Cas no 168619-01-0 (Methyl 3-(pyrimidin-4-yl)benzoate)

Methyl 3-(pyrimidin-4-yl)benzoate structure
168619-01-0 structure
Product Name:Methyl 3-(pyrimidin-4-yl)benzoate
CAS No:168619-01-0
MF:C12H10N2O2
MW:214.220002651215
CID:1025675
PubChem ID:18945467
Update Time:2025-04-20

Methyl 3-(pyrimidin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(pyrimidin-4-yl)benzoate
    • 3-(4-pyrimidinyl)Benzoic acid methyl ester
    • 3-(Pyrimidin-4-yl)benzoic acid
    • 3-[4]pyridyl-p
    • 3-pyridin-4-yl-benzoic acid methyl ester
    • 3-pyrimidin-4-yl-benzoic acid methyl ester
    • 4-(m-carbomethoxyphenyl)pyridine
    • 4-pyridinepropanoic acid methyl ester
    • AC1NP7HM
    • ACMC-20mrv4
    • BB 0222923
    • CTK0F6712
    • methyl 3-(4-pyridinyl)benzoate
    • methyl 3-(4-pyridyl)benzoate
    • methyl 3-(4-pyridyl)propanoate
    • methyl 3-(pyridin-4-yl)benzoate
    • methyl 3-(pyridin-4-yl)propanoate
    • methyl 4-pyridinepropanoate
    • SureCN3413155
    • 3-(Pyrimidin-4-yl)benzoic acid methyl ester
    • SCHEMBL4264588
    • AKOS015919793
    • A882161
    • methyl 3-pyrimidin-4-ylbenzoate
    • 168619-01-0
    • Methyl3-(pyrimidin-4-yl)benzoate
    • SB58268
    • IUJPGEFKXSUZTK-UHFFFAOYSA-N
    • Benzoic acid, 3-(4-pyrimidinyl)-, methyl ester
    • DB-064693
    • MDL: MFCD15143440
    • Inchi: 1S/C12H10N2O2/c1-16-12(15)10-4-2-3-9(7-10)11-5-6-13-8-14-11/h2-8H,1H3
    • InChI Key: IUJPGEFKXSUZTK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(C2C=CN=CN=2)=C1)=O

Computed Properties

  • Exact Mass: 200.05864
  • Monoisotopic Mass: 214.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Density: 1.196
  • PSA: 63.08

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